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molecular formula C10H10N2 B1331423 1-p-Tolyl-1H-pyrazole CAS No. 20518-17-6

1-p-Tolyl-1H-pyrazole

Cat. No. B1331423
CAS RN: 20518-17-6
M. Wt: 158.2 g/mol
InChI Key: XJYIPDKSWROWBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09162953B2

Procedure details

Following General Procedure A (125° C., 24 hours), 1H-pyrazole (102 mg, 1.5 mmol) is coupled with 1-bromo-4-methylbenzene (122 μL, 1.0 mmol). The crude brown oil is purified by flash chromatography on silica gel (eluent: dichloromethane/hexanes=70/30) to provide 90 mg (57% isolated yield) of the desired product as an uncolored oil.
Name
1H-pyrazole
Quantity
102 mg
Type
reactant
Reaction Step One
Name
1-bromo-4-methylbenzene
Quantity
122 μL
Type
reactant
Reaction Step Two
Name
desired product

Identifiers

REACTION_CXSMILES
[NH:1]1[CH:5]=[CH:4][CH:3]=[N:2]1.Br[C:7]1[CH:12]=[CH:11][C:10]([CH3:13])=[CH:9][CH:8]=1>>[C:10]1([CH3:13])[CH:11]=[CH:12][C:7]([N:1]2[CH:5]=[CH:4][CH:3]=[N:2]2)=[CH:8][CH:9]=1

Inputs

Step One
Name
1H-pyrazole
Quantity
102 mg
Type
reactant
Smiles
N1N=CC=C1
Step Two
Name
1-bromo-4-methylbenzene
Quantity
122 μL
Type
reactant
Smiles
BrC1=CC=C(C=C1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The crude brown oil is purified by flash chromatography on silica gel (eluent: dichloromethane/hexanes=70/30)
CUSTOM
Type
CUSTOM
Details
to provide

Outcomes

Product
Name
desired product
Type
product
Smiles
C1(=CC=C(C=C1)N1N=CC=C1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.